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Compound of Interest

Compound Name: Melissate

Cat. No.: B1234502

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Methyl Melissate. Adherence to these procedural guidelines is critical for ensuring laboratory
safety and environmental responsibility.

Immediate Safety and Logistical Information

Methyl melissate is not classified as a hazardous substance under OSHA 29 CFR 1910.1200.
[1] However, standard laboratory chemical handling and disposal protocols should be followed.
All waste disposal must comply with local, state, and federal regulations.[1]

Key Safety Precautions:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and
gloves, when handling Methyl Melissate.

¢ Ventilation: Use in a well-ventilated area.

« Ignition Sources: As it is a combustible solid, avoid generating dust clouds which may form
explosive mixtures with air.[1] Keep away from open flames and other ignition sources.[1]

e Spills: In case of a minor spill, clean up immediately. For major spills, evacuate the area and
alert emergency responders.[1]
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Quantitative Data

The following table summarizes the key physical and chemical properties of Methyl Melissate
relevant to its handling and disposal.

Property Value Reference
Molecular Formula Cs1He6202 [2]
Molecular Weight 466.83 g/mol [2]
Appearance White solid [1]
Water Solubility Insoluble [1]
o Not considered a hazardous
Hazard Classification [1]
substance

Disposal Protocols

The following step-by-step procedure outlines the recommended disposal plan for Methyl
Melissate.

Step 1: Waste Identification and Segregation

« |dentify Waste: Clearly identify the waste as Methyl Melissate.

e Segregate: Do not mix Methyl Melissate waste with hazardous waste streams (e.g.,
halogenated solvents, heavy metals). It should be collected in a dedicated, clearly labeled
waste container.

Step 2: Waste Collection and Storage

o Container: Use a well-sealed, chemically compatible container for waste collection.
o Labeling: Label the container clearly as "Non-hazardous Waste: Methyl Melissate".

o Storage: Store the waste container in a designated, well-ventilated, and cool area away from
ignition sources.
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Step 3: Disposal Pathway Determination

o Consult Local Regulations: Before disposal, consult your institution's Environmental Health
and Safety (EHS) department or local waste management authority to confirm the
appropriate disposal pathway for non-hazardous chemical waste.[1]

e Recycling: If the material is unused or uncontaminated, explore recycling options.[1]

e Incineration: For contaminated or used Methyl Melissate, incineration at a licensed facility is
a potential disposal option.

o Landfill: As a last resort for uncontaminated material, disposal in a sanitary landfill may be
permissible, subject to local regulations.

Diagrams
Methyl Melissate Disposal Workflow
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Caption: Logical workflow for the proper disposal of Methyl Melissate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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